Cas no 36700-77-3 (Ammonium-d4 Thiocyanate)

• Product name: Ammonium-d4 Thiocyanate
• CAS No: 36700-77-3
• MF: CH₄N₂S
• MW: 80.1455049514771
• CID: 296424
• PubChem ID: 16212522

Ammonium-d4 Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid-d,ammonium-d3 salt (9CI)
• AMMONIUM THIOCYANATE, [D4]
• tetradeuterioazanium,thiocyanate
• (2H4)ammonium thiocyanate
• Ammonium-d4 thiocyanate
• (~2~H_4_)Ammonium thiocyanate
• Ammonium-d4 thiocyanate, 99 atom % D
• DTXSID30583654
• tetradeuterioazanium;thiocyanate
• 36700-77-3
• Ammonium-d4 Thiocyanate

• Inchi： InChI=1S/CHNS.H3N/c2-1-3;/h3H;1H3/i/hD4
• InChI Key： SOIFLUNRINLCBN-JBISRTOLSA-N
• SMILES： N#C[S-].[2H][N+]([2H])([2H])[2H]

Computed Properties

• Exact Mass: 80.03462629g/mol
• Monoisotopic Mass: 80.03462629g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 152-154 °C(lit.)

Ammonium-d4 Thiocyanate Security Information

• WGK Germany：2
• Hazard Category Code： 20/21/22-32-52/53
• Safety Instruction： 13-61-46-36/37
• RTECS：XK7875000
• Hazardous Material Identification：